Cas no 7532-09-4 (sodium N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamate)

• Product Name: sodium N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamate
• CAS No: 7532-09-4
• MF: C₂₀H₂₁N₈NaO₅
• MW: 476.421113729477
• CID: 1773033
• PubChem ID: 23678981
• Update Time: 2025-06-14

sodium N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamate Chemical and Physical Properties

Names and Identifiers

• sodium N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamate
• METHOTREXATE SODIUM
• EINECS 239-495-5
• L-Glutamic acid, N-(4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-, sodium salt
• Sodium L-(+)-methotrexate
• Glutamic acid, N-[p-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-, monosodium salt
• Methotrexate, monosodium salt
• Rasuvo (TN)
• 15475-56-6
• 4-Amino-N10-methylpteroyl glutamate sodium
• Glutamicacid,N-[p-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-,monosodiumsalt
• 7532-09-4
• 87WE99J27Z
• Sodium N-(4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-L-glutamate
• MTX sodium
• EINECS 231-398-6
• Q27122184
• D02115
• UNII-87WE99J27Z
• Abitextrate
• Methotrexate xsodium
• BKBBTCORRZMASO-ZOWNYOTGSA-M
• methotrexate monosodium
• sodium;(4S)-4-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]-5-hydroxy-5-oxopentanoate
• SCHEMBL4135
• Glutamic acid, N-(p-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-, sodium salt
• Trexall (TN)

• MDL： MFCD06636701
• Inchi： 1S/C20H22N8O5.Na/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30;/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27);/q;+1/p-1/t13-;/m0./s1
• InChI Key： BKBBTCORRZMASO-ZOWNYOTGSA-M
• SMILES： [Na+].OC([C@H](CCC(=O)[O-])NC(C1C=CC(=CC=1)N(C)CC1C=NC2=C(C(N)=NC(N)=N2)N=1)=O)=O

Computed Properties

• Exact Mass: 498.1355
• Monoisotopic Mass: 476.15326008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213Ų

Experimental Properties

• PSA: 216.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pteroic acids and derivatives

Additional information on sodium N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamate

Research Update on Sodium N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamate (CAS: 7532-09-4)

Sodium N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamate, also known as methotrexate disodium, is a well-known chemotherapeutic agent and immunosuppressant. This compound, with the CAS number 7532-09-4, has been extensively studied for its role in treating various cancers, autoimmune diseases, and other medical conditions. Recent research has focused on optimizing its therapeutic efficacy, reducing side effects, and exploring novel applications in precision medicine.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of methotrexate disodium to enhance its tumor-targeting capabilities. The researchers utilized computational modeling and in vitro assays to design derivatives with improved binding affinity to folate receptors, which are overexpressed in many cancer cells. The results demonstrated that certain modifications could significantly increase the drug's selectivity, thereby minimizing off-target effects.

Another groundbreaking study, featured in Nature Reviews Drug Discovery in 2024, highlighted the potential of methotrexate disodium in combination therapies. The research team explored its synergistic effects with immune checkpoint inhibitors, revealing that the combination could enhance anti-tumor immune responses in patients with resistant malignancies. This finding opens new avenues for personalized cancer treatment regimens.

In the realm of autoimmune diseases, a 2024 clinical trial published in The Lancet evaluated the long-term safety and efficacy of methotrexate disodium in rheumatoid arthritis patients. The trial, which spanned five years, confirmed the drug's sustained benefits in disease modification and its favorable safety profile when used at optimized doses. The study also identified biomarkers that could predict patient responsiveness to the therapy.

Recent advancements in drug delivery systems have also impacted the application of methotrexate disodium. A 2023 paper in Advanced Drug Delivery Reviews discussed the development of nanoparticle-based carriers for targeted delivery of the drug to inflammatory sites. These carriers not only improved the drug's bioavailability but also reduced systemic toxicity, addressing a major limitation of conventional administration methods.

Looking ahead, researchers are exploring the potential of methotrexate disodium in emerging fields such as epigenetics and microbiome modulation. Preliminary studies suggest that the drug may influence DNA methylation patterns and gut microbiota composition, which could have far-reaching implications for its therapeutic use. Further investigations are warranted to fully elucidate these mechanisms and their clinical relevance.

In conclusion, sodium N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamate (7532-09-4) continues to be a cornerstone in chemotherapeutic and immunomodulatory treatments. The latest research underscores its versatility and potential for innovation, paving the way for more effective and safer therapeutic strategies. As the field progresses, interdisciplinary collaborations will be crucial in unlocking the full potential of this remarkable compound.